Cas no 104496-89-1 (2-(4-methylbenzoyl)isoindole-1,3-dione)

2-(4-methylbenzoyl)isoindole-1,3-dione structure
104496-89-1 structure
Product Name:2-(4-methylbenzoyl)isoindole-1,3-dione
CAS No:104496-89-1
MF:C16H11NO3
MW:265.263444185257
CID:1148168
PubChem ID:13640450
Update Time:2025-04-20

2-(4-methylbenzoyl)isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylbenzoyl)isoindole-1,3-dione
    • 2-(4-Methylbenzoyl)-1H-isoindole-1,3(2H)-dione
    • 2-(4-methylbenzoyl)-2,3-dihydro-1H-isoindole-1,3-dione
    • 104496-89-1
    • 2-(4-methylbenzoyl)isoindoline-1,3-dione
    • DTXSID40545667
    • Inchi: 1S/C16H11NO3/c1-10-6-8-11(9-7-10)14(18)17-15(19)12-4-2-3-5-13(12)16(17)20/h2-9H,1H3
    • InChI Key: ZRASJZVAPDTIBO-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1C(C1C=CC(C)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 265.07393
  • Monoisotopic Mass: 265.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.45
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